Cas no 83898-08-2 (2,5,8,11-Tetraazadodecanediimidamide,hydrochloride (1:2))

• Product name: 2,5,8,11-Tetraazadodecanediimidamide,hydrochloride (1:2)
• CAS No: 83898-08-2
• MF: C₈H₂₄Cl₂N₈
• MW: 303.235757827759
• CID: 726915
• PubChem ID: 44152710

2,5,8,11-Tetraazadodecanediimidamide,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraazadodecanediimidamide,hydrochloride (1:2)
• 2,5,8,11-tetraazadodecanediamidine dihydrochloride
• 2-[2-[2-[2-(diaminomethylideneamino)ethylamino]ethylamino]ethyl]guanidine,dihydrochloride
• NS00060574
• DTXSID101004026
• N,N'-[Ethane-1,2-diylbis(azanediylethane-2,1-diyl)]diguanidine--hydrogen chloride (1/2)
• EINECS 281-215-9
• 83898-08-2

• Inchi： InChI=1S/C8H22N8.2ClH/c9-7(10)15-5-3-13-1-2-14-4-6-16-8(11)12;;/h13-14H,1-6H2,(H4,9,10,15)(H4,11,12,16);2*1H
• InChI Key： ZCGUQDUPQZKJCV-UHFFFAOYSA-N
• SMILES： C(CNCCN=C(N)N)NCCN=C(N)N.Cl.Cl

Computed Properties

• Exact Mass: 302.15
• Monoisotopic Mass: 302.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153A^2

Experimental Properties

• Boiling Point: 462.1°C at 760 mmHg
• Flash Point: 233.3°C